![molecular formula C24H28N4O3 B13992570 N-[[4-(3-azaspiro[5.5]undec-3-yl)phenyl]methylideneamino]-4-nitro-benzamide CAS No. 60948-34-7](/img/structure/B13992570.png)
N-[[4-(3-azaspiro[5.5]undec-3-yl)phenyl]methylideneamino]-4-nitro-benzamide
Overview
Description
N-[[4-(3-azaspiro[55]undec-3-yl)phenyl]methylideneamino]-4-nitro-benzamide is a complex organic compound with a unique structure that includes a spirocyclic system
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-[[4-(3-azaspiro[5.5]undec-3-yl)phenyl]methylideneamino]-4-nitro-benzamide typically involves multiple steps. One common route starts with the preparation of 4-(3-azaspiro[5.5]undec-3-yl)benzaldehyde, which is then reacted with 4-nitrobenzoyl chloride under specific conditions to form the desired compound .
Industrial Production Methods
Industrial production methods for this compound are not well-documented in the public domain. large-scale synthesis would likely involve optimization of the laboratory methods to ensure higher yields and purity, as well as the use of specialized equipment to handle the complex reactions involved.
Chemical Reactions Analysis
Types of Reactions
N-[[4-(3-azaspiro[5.5]undec-3-yl)phenyl]methylideneamino]-4-nitro-benzamide can undergo various types of chemical reactions, including:
Oxidation: This reaction can introduce additional functional
Properties
CAS No. |
60948-34-7 |
|---|---|
Molecular Formula |
C24H28N4O3 |
Molecular Weight |
420.5 g/mol |
IUPAC Name |
N-[[4-(3-azaspiro[5.5]undecan-3-yl)phenyl]methylideneamino]-4-nitrobenzamide |
InChI |
InChI=1S/C24H28N4O3/c29-23(20-6-10-22(11-7-20)28(30)31)26-25-18-19-4-8-21(9-5-19)27-16-14-24(15-17-27)12-2-1-3-13-24/h4-11,18H,1-3,12-17H2,(H,26,29) |
InChI Key |
VGYALXVXFGEPKN-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC2(CC1)CCN(CC2)C3=CC=C(C=C3)C=NNC(=O)C4=CC=C(C=C4)[N+](=O)[O-] |
Origin of Product |
United States |
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